Cas no 898646-16-7 (4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide)

4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide structure
898646-16-7 structure
Product Name:4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide
CAS No:898646-16-7
MF:C14H23NO3S
MW:285.402323007584
CID:6094321
PubChem ID:8721965
Update Time:2023-11-29

4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide
    • 4-ethoxy-5-isopropyl-N,N,2-trimethylbenzenesulfonamide
    • Benzenesulfonamide, 4-ethoxy-N,N,2-trimethyl-5-(1-methylethyl)-
    • 4-ethoxy-N,N,2-trimethyl-5-propan-2-ylbenzenesulfonamide
    • F3237-0551
    • VU0606896-1
    • Z2408372808
    • AKOS002289929
    • 898646-16-7
    • Inchi: 1S/C14H23NO3S/c1-7-18-13-8-11(4)14(9-12(13)10(2)3)19(16,17)15(5)6/h8-10H,7H2,1-6H3
    • InChI Key: UWSWIFUEJTXWLS-UHFFFAOYSA-N
    • SMILES: C1(S(N(C)C)(=O)=O)=CC(C(C)C)=C(OCC)C=C1C

Computed Properties

  • Exact Mass: 285.13986477g/mol
  • Monoisotopic Mass: 285.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.090±0.06 g/cm3(Predicted)
  • Boiling Point: 401.9±55.0 °C(Predicted)
  • pka: -4.56±0.70(Predicted)

4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide Pricemore >>

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